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Abstract

Data-Independent Acquisition (DIA) mass spectrometry is a powerful technique for reproducible
and comprehensive proteomic profiling. DIA-NN is an automated software suite that utilizes
deep neural networks and advanced algorithms to process DIA proteomics data, enabling deep
proteome coverage with high quantitative accuracy.[1][2] This document provides a detailed,
step-by-step guide for setting up and performing a DIA-NN analysis, covering software
installation, two primary analysis workflows (library-free and empirical library-based), and
interpretation of the output data.

Prerequisites and Installation

Before beginning a DIA-NN analysis, ensure the following software and files are prepared.

Software Installation

For Windows:

e Download the DIA-NN installer (.msi file) from the official --INVALID-LINK--.[3]
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e Run the installer. It is recommended to use the default installation folder.[3]
e Install the required dependencies:
o Microsoft Visual C++ Redistributable for Visual Studio.[3]

o .NET SDK (version 8.0.407 or later is recommended for full functionality with certain raw
file formats).[3][4]

For Linux (Command-Line Only):

e Download and unpack the Linux .zip file from the GitHub repository.[3]
e Ensure your system has the necessary standard libraries.[3]
Vendor-Specific File Support:

» To process .wiff files (SCIEX) or other vendor formats directly, ProteoWizard must be
installed.[3][5]

 After installing ProteoWizard, copy all .dll files containing 'Clearcore’ or 'Sciex' in their names
from the ProteoWizard installation directory to the DIA-NN installation directory.[3][5]

Required Input Files

o Raw Mass Spectrometry Data: DIA data files in formats such as .raw (Thermo), .d (Bruker),
Wiff (Sciex), or the open .mzML format.[3]

o Protein Sequence Database (FASTA): A FASTA file containing the protein sequences of the
organism(s) being studied.[3] For library-free analysis, this file should not contain decoy
sequences, as DIA-NN will generate them internally.[6] A database with one protein per gene
is often recommended.[7]

» (Optional) Spectral Library: If not using the library-free approach, a pre-existing spectral
library is required. DIA-NN supports various formats, including .tsv, .csv, .sptxt, and .msp.[8]

DIA-NN Analysis Workflows
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DIA-NN offers two primary workflows for data analysis: a "library-free" approach that predicts a
library from a FASTA file, and a traditional approach that uses an empirically generated spectral
library.[1][3]

Diagram: DIA-NN Analysis Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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